Cas no 2090188-76-2 ((5-hydroxy-1,2,4-triazin-3-yl)(imino)methyl-lambda6-sulfanone)

• Product Name: (5-hydroxy-1,2,4-triazin-3-yl)(imino)methyl-lambda6-sulfanone
• CAS No: 2090188-76-2
• MF: C₄H₆N₄O₂S
• MW: 174.181038379669
• CID: 5239213
• Update Time: 2025-10-30

(5-hydroxy-1,2,4-triazin-3-yl)(imino)methyl-lambda6-sulfanone Chemical and Physical Properties

Names and Identifiers

• INDEX NAME NOT YET ASSIGNED
• (5-hydroxy-1,2,4-triazin-3-yl)(imino)methyl-lambda6-sulfanone

• Inchi： 1S/C4H6N4O2S/c1-11(5,10)4-7-3(9)2-6-8-4/h2,5H,1H3,(H,7,8,9)
• InChI Key： VAPCLZARKMOORC-UHFFFAOYSA-N
• SMILES： O=C1NC(S(C)(=N)=O)=NN=C1

Experimental Properties

• Density: 1.76±0.1 g/cm3(Predicted)

Additional information on (5-hydroxy-1,2,4-triazin-3-yl)(imino)methyl-lambda6-sulfanone

Comprehensive Analysis of (5-hydroxy-1,2,4-triazin-3-yl)(imino)methyl-lambda6-sulfanone (CAS No. 2090188-76-2): Properties, Applications, and Innovations

The compound (5-hydroxy-1,2,4-triazin-3-yl)(imino)methyl-lambda6-sulfanone (CAS No. 2090188-76-2) has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields. This sulfone-derived molecule, featuring a 1,2,4-triazine core, exhibits remarkable stability and reactivity, making it a subject of interest for researchers exploring novel heterocyclic compounds. Its lambda6-sulfanone moiety further enhances its versatility, enabling interactions with diverse biological and chemical systems.

In the context of current scientific trends, CAS No. 2090188-76-2 aligns with the growing demand for sustainable chemistry and green synthesis methodologies. Researchers are increasingly investigating its role in catalysis and material science, particularly in the development of high-performance polymers and bioactive agents. The compound's 5-hydroxy-1,2,4-triazin-3-yl group is pivotal for its chelating properties, which are being explored in metal-organic frameworks (MOFs) and coordination chemistry.

One of the most frequently searched questions regarding (5-hydroxy-1,2,4-triazin-3-yl)(imino)methyl-lambda6-sulfanone revolves around its synthetic pathways. Recent studies highlight its preparation via microwave-assisted synthesis, a technique praised for its efficiency and reduced environmental impact. Additionally, its imino-methyl functionality has been linked to photophysical properties, sparking interest in optoelectronic applications such as organic light-emitting diodes (OLEDs) and sensors.

The bioactivity of CAS No. 2090188-76-2 is another hot topic, with preliminary studies suggesting its potential in pharmaceutical intermediates. Its triazine scaffold is known for antibacterial and antifungal properties, though further clinical validation is required. This aligns with the broader search trend for new antimicrobial agents amid rising antibiotic resistance concerns.

From an industrial perspective, the compound's thermal stability and solubility profile make it suitable for advanced coatings and adhesives. Innovations in nanotechnology have also explored its incorporation into hybrid nanomaterials, leveraging its sulfone group for enhanced surface modification. These applications address the increasing demand for smart materials in sectors like automotive and aerospace.

Environmental considerations are paramount in modern chemistry, and 2090188-76-2 is no exception. Its degradation pathways and ecotoxicological impact are under scrutiny, particularly in alignment with REACH regulations and green chemistry principles. Researchers are optimizing its lifecycle assessment to ensure compliance with global sustainability goals.

In summary, (5-hydroxy-1,2,4-triazin-3-yl)(imino)methyl-lambda6-sulfanone represents a multifaceted compound with promising applications across materials science, pharmaceuticals, and environmental technology. Its CAS No. 2090188-76-2 serves as a cornerstone for future innovations, driven by interdisciplinary research and evolving industrial needs.